(4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone

• IUPAC Name: (4-ethylpiperazin-1-yl)-quinolin-8-ylmethanone
• InChI: InChI=1S/C16H19N3O/c1-2-18-9-11-19(12-10-18)16(20)14-7-3-5-13-6-4-8-17-15(13)14/h3-8H,2,9-12H2,1H3
• InChI Key: PGJWIXAKMXLPHX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC=CC3=C2N=CC=C3
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

(4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone is a chemical compound that has been of interest to scientists due to its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of (4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone involves its binding to specific receptors in the body. In the case of the neurokinin 1 receptor, this compound acts as an antagonist, blocking the binding of the natural ligand substance P. This results in a decrease in pain and inflammation. Other receptors targeted by (4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone may have different mechanisms of action, but all involve the binding of the compound to the receptor and subsequent modulation of signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone depend on the specific receptor targeted and the signaling pathways involved. In the case of the neurokinin 1 receptor, this compound has been found to decrease pain and inflammation. Other effects may include changes in neurotransmitter release, modulation of ion channels, and alterations in gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone in lab experiments is its high potency and selectivity for specific receptors. This allows for precise modulation of signaling pathways and the ability to study specific biological processes. However, one limitation is the potential for off-target effects, which may complicate interpretation of results. Additionally, the synthesis of this compound may be challenging and require specialized equipment and expertise.

Future Directions

There are many potential future directions for the use of (4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone in scientific research. One area of interest is the study of other GPCRs and their potential as drug targets. Additionally, this compound may be useful in the study of pain and inflammation pathways and in the development of new therapeutics. Further research is also needed to fully understand the biochemical and physiological effects of this compound and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of (4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone involves several steps. One method involves the reaction of 4-ethylpiperazine with 8-chloroquinoline in the presence of a base such as potassium carbonate. The resulting product is then treated with an acid to yield the final compound. Other methods involve the use of different starting materials and conditions, but the general approach involves the formation of a piperazine-quinoline intermediate followed by further modification to yield the final product.

Scientific Research Applications

(4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone has been used in a range of scientific research applications. One of the most common uses is in the study of G protein-coupled receptors (GPCRs), which are important targets for drug development. (4-Ethylpiperazin-1-yl)-quinolin-8-ylmethanone has been found to be a potent and selective antagonist of the neurokinin 1 receptor, which is involved in pain and inflammation. This compound has also been used in the study of other GPCRs, including the dopamine D3 receptor and the serotonin 5-HT2C receptor.